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Compound of Interest

Compound Name: Benoxathian hydrochloride

Cat. No.: B1246132

This guide provides essential safety and logistical information for the proper disposal of
benoxathian hydrochloride, tailored for researchers, scientists, and drug development
professionals. The following procedural steps ensure safe handling and compliance with
standard laboratory practices.

Chemical and Physical Properties

For quick reference, the key identifiers and properties of benoxathian hydrochloride are
summarized in the table below.

Property Value

Chemical Formula C19H24CINO4S
Molecular Weight 397.92 g/mol [1][2]
CAS Number 92642-97-2[1]
Appearance Solid[3]

Solubility DMSO 150 mg/mL[3]
Storage -20°C, dry, sealed[3]

Hazard Assessment
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Benoxathian hydrochloride is not classified as a hazardous substance or mixture according
to the provided safety data sheets[1]. However, as with any laboratory chemical, appropriate
precautions should be taken to minimize exposure and environmental release.

Personal Protective Equipment (PPE)

Before handling benoxathian hydrochloride, ensure the following personal protective
equipment is worn:

e Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses with side shields or goggles.
o Lab Coat: A standard laboratory coat should be worn to protect clothing.

» Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-approved
respirator may be necessary.

Spill Management
In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.

o Containment: Prevent further spread of the spill. For liquid spills, use an absorbent, inert
material such as sand, vermiculite, or earth.

o Collection: Carefully sweep or scoop up the spilled material and absorbent into a suitable,
labeled container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and
water.

» Waste Disposal: Dispose of the collected waste and cleaning materials in accordance with
institutional and local regulations for non-hazardous chemical waste.

Disposal Protocol
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The primary method for the disposal of benoxathian hydrochloride and its contaminated
materials is through a licensed professional waste disposal service or by incineration in a
chemical incinerator equipped with an afterburner and scrubber. Always adhere to your
institution's specific guidelines and local, state, and federal regulations[1].

Step-by-Step Disposal Guide:
e Unused Product:
o Keep the compound in its original, labeled container.
o If possible, consolidate with other non-hazardous chemical waste streams.

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup and disposal.

o Contaminated Materials:

[¢]

This includes items such as gloves, pipette tips, paper towels, and empty containers.

[e]

Collect all contaminated disposable materials in a designated, clearly labeled waste
container.

[e]

The container should be sealed to prevent leakage.

o

Dispose of the container through your institution's chemical waste program.
e Aqueous Solutions:

o While benoxathian hydrochloride is not classified as hazardous, direct disposal down
the drain is discouraged to prevent environmental contamination[1].

o Collect aqueous solutions containing benoxathian hydrochloride in a labeled waste
container.

o Arrange for disposal through your institution's EHS office.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
benoxathian hydrochloride.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246132#benoxathian-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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